Cas no 946309-32-6 (5-(dimethylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(dimethylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile
• CAS No: 946309-32-6
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 5430862
• PubChem ID: 42587531
• Update Time: 2025-10-30

5-(dimethylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• STK874560
• AKOS001527061
• 5-(dimethylamino)-2-(5-((4-methoxyphenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile
• F3309-0732
• 5-(dimethylamino)-2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• 946309-32-6
• 5-(dimethylamino)-2-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile
• 5-(Dimethylamino)-2-[5-[(4-methoxyphenoxy)methyl]-2-furanyl]-4-oxazolecarbonitrile
• 5-(dimethylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C18H17N3O4/c1-21(2)18-15(10-19)20-17(25-18)16-9-8-14(24-16)11-23-13-6-4-12(22-3)5-7-13/h4-9H,11H2,1-3H3
• InChI Key： DZFXUQUYAPCAOX-UHFFFAOYSA-N
• SMILES： O1C(N(C)C)=C(C#N)N=C1C1=CC=C(COC2=CC=C(OC)C=C2)O1

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.4±60.0 °C(Predicted)
• pka: -0.82±0.50(Predicted)

Additional information on 5-(dimethylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

Compound CAS No. 946309-32-6: 5-(dimethylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

The compound with CAS No. 946309-32-6, known as 5-(dimethylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a dimethylamino group, a furan ring, and a cyano group. These functional groups contribute to its versatile chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The dimethylamino group imparts basicity, which can enhance the compound's bioavailability and interaction with biological systems. Meanwhile, the furan ring and cyano group provide additional sites for chemical modification, enabling researchers to tailor the molecule for specific pharmacological purposes.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The 1,3-oxazole ring structure is known for its stability and reactivity, making it an ideal component in the synthesis of high-performance polymers and electronic materials. Researchers have explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The incorporation of the 4-methoxyphenoxy group into the molecule is achieved via a Williamson ether synthesis, while the formation of the 1,3-oxazole ring requires precise control over reaction conditions to ensure optimal yields.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the cyano group significantly influences the molecule's electron-withdrawing capacity, which is crucial for its performance in electronic applications. Additionally, molecular dynamics simulations have shown that the compound exhibits remarkable stability under various thermal and mechanical stresses.

The compound's ability to form hydrogen bonds due to its dimethylamino group has also been leveraged in drug delivery systems. Researchers have demonstrated that this property can enhance drug solubility and improve targeting efficiency in vivo. Furthermore, its compatibility with biodegradable polymers makes it a candidate for use in controlled-release drug formulations.

Another area of active research involves the use of this compound as a precursor for metal-free organic frameworks (MOFs). Its ability to coordinate with metal ions through its nitrogen atoms has opened new avenues for creating porous materials with applications in gas storage and catalysis.

In conclusion, CAS No. 946309-32-6 represents a versatile and multifunctional compound with vast potential across diverse scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial applications.